Cas no 1261569-85-0 ((8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazine)

• Product Name: (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazine
• CAS No: 1261569-85-0
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD19227823
• CID: 1103571
• PubChem ID: 55299482
• Update Time: 2025-04-20

(8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazine Chemical and Physical Properties

Names and Identifiers

• (8aS)-octahydro-8a-methyl-Pyrrolo[1,2-a]pyrazine
• (S)-octahydropyrrolo[1,2-a]pyrazine
• (S)-Octahydro-8a-methylpyrrolo[1,2-a]pyrazine
• (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazine
• SCHEMBL17260848
• (8aS)-8a-Methyl-2,3,4,6,7,8-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• Pyrrolo[1,2-a]pyrazine, octahydro-8a-methyl-, (8aS)-
• SB11409
• AS-33959
• (8as)-8a-methyloctahydropyrrolo[1,2-a]piperazine
• A889638
• CS-0046671
• MFCD19227823
• AKOS006377794
• (8AS)-8A-METHYL-HEXAHYDRO-1H-PYRROLO[1,2-A]PYRAZINE
• 1261569-85-0
• (S)-8a-Methyloctahydropyrrolo[1,2-a]pyrazine

• MDL： MFCD19227823
• Inchi： 1S/C8H16N2/c1-8-3-2-5-10(8)6-4-9-7-8/h9H,2-7H2,1H3/t8-/m0/s1
• InChI Key： IPGPAUBAGCJNHI-QMMMGPOBSA-N
• SMILES： N12CCNC[C@]1(C)CCC2

Computed Properties

• Exact Mass: 140.13100
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 0.71080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines